Cas no 59499-27-3 (Butanoic acid, 4-(triphenylphosphoranylidene)-, ethyl ester)
59499-27-3 structure
Product Name:Butanoic acid, 4-(triphenylphosphoranylidene)-, ethyl ester
CAS No:59499-27-3
MF:C24H25O2P
MW:376.427867650986
CID:338462
PubChem ID:498119
Update Time:2025-04-19
Butanoic acid, 4-(triphenylphosphoranylidene)-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Butanoic acid, 4-(triphenylphosphoranylidene)-, ethyl ester
- ethyl 4-(triphenyl-λ<sup>5</sup>-phosphanylidene)butanoate
- 59499-27-3
- Phosphonium, (3-carboxypropyl)triphenyl-, ethyl ester-
- SCHEMBL1131772
- DTXSID90333293
- ethyl 4-(triphenyl-$l^{5}-phosphanylidene)butanoate
- Phosphonium, (3-carboxypropyl)triphenyl-, iodide, ethyl ester
-
- Inchi: 1S/C24H25O2P/c1-2-26-24(25)19-12-20-27(21-13-6-3-7-14-21,22-15-8-4-9-16-22)23-17-10-5-11-18-23/h3-11,13-18,20H,2,12,19H2,1H3
- InChI Key: ULLRAXAATZPHIK-UHFFFAOYSA-N
- SMILES: P(=CCCC(=O)OCC)(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1
Computed Properties
- Exact Mass: 376.15935
- Monoisotopic Mass: 376.15921703g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 27
- Rotatable Bond Count: 8
- Complexity: 442
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
Butanoic acid, 4-(triphenylphosphoranylidene)-, ethyl ester Related Literature
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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